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3-([3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHOXY)-2-PHENYL-PIPERIDINE HYDROCHLORIDE 3-([3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHOXY)-2-PHENYL-PIPERIDINE HYDROCHLORIDE
Brand Name: Vulcanchem
CAS No.: 148687-76-7
VCID: VC0125254
InChI: InChI=1S/C20H19F6NO.ClH/c21-19(22,23)15-9-13(10-16(11-15)20(24,25)26)12-28-17-7-4-8-27-18(17)14-5-2-1-3-6-14;/h1-3,5-6,9-11,17-18,27H,4,7-8,12H2;1H/t17-,18-;/m1./s1
SMILES: C1CC(C(NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl
Molecular Formula: C20H19F6NO.HCl
Molecular Weight: 439.8 g/mol

3-([3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHOXY)-2-PHENYL-PIPERIDINE HYDROCHLORIDE

CAS No.: 148687-76-7

Main Products

VCID: VC0125254

Molecular Formula: C20H19F6NO.HCl

Molecular Weight: 439.8 g/mol

3-([3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHOXY)-2-PHENYL-PIPERIDINE HYDROCHLORIDE - 148687-76-7

CAS No. 148687-76-7
Product Name 3-([3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHOXY)-2-PHENYL-PIPERIDINE HYDROCHLORIDE
Molecular Formula C20H19F6NO.HCl
Molecular Weight 439.8 g/mol
IUPAC Name (2R,3R)-3-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-phenylpiperidine;hydrochloride
Standard InChI InChI=1S/C20H19F6NO.ClH/c21-19(22,23)15-9-13(10-16(11-15)20(24,25)26)12-28-17-7-4-8-27-18(17)14-5-2-1-3-6-14;/h1-3,5-6,9-11,17-18,27H,4,7-8,12H2;1H/t17-,18-;/m1./s1
Standard InChIKey DYEUTIUITGHIEO-JAXOOIEVSA-N
Isomeric SMILES C1C[C@H]([C@H](NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl
SMILES C1CC(C(NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl
Canonical SMILES C1CC(C(NC1)C2=CC=CC=C2)OCC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F.Cl
Synonyms (2R,3R)-3-((3,5-bis(trifluoromethyl)benzyl)oxy)-2-phenylpiperidine hydrochloride
PubChem Compound 11568371
Last Modified Nov 11 2021
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